A long-wavelength xanthene dye for photoacoustic imaging†
Chemical Communications Pub Date: 2022-10-05 DOI: 10.1039/D2CC03947H
Abstract
Photoacoustic (PA) imaging is a powerful biomedical imaging modality. We designed KeTMR and KeJuR, two xanthene-based dyes that were readily obtained through a 2-step synthetic route. KeJuR has low molecular weight, good aqueous solubility, and superior chemical stability compared to KeTMR. KeJuR shows a robust PA signal under 860 nm excitation and can be paired with traditional PA dyes for multiplex imaging in blood samples under a tissue-mimicking environment.
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